Cas no 1049779-48-7 ([(1-benzyl-1H-indol-3-yl)sulfanyl]methanimidamide hydroiodide)

• Product Name: [(1-benzyl-1H-indol-3-yl)sulfanyl]methanimidamide hydroiodide
• CAS No: 1049779-48-7
• MF: C₁₆H₁₆IN₃S
• MW: 409.28781414032
• MDL: MFCD04440712
• CID: 4678884
• PubChem ID: 2770933
• Update Time: 2023-11-20

[(1-benzyl-1H-indol-3-yl)sulfanyl]methanimidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indol-3-yl imidothiocarbamate hydroiodide
• (1-benzylindol-3-yl) carbamimidothioate hydroiodide
• [(1-benzyl-1H-indol-3-yl)sulfanyl]methanimidamide hydroiodide

• MDL： MFCD04440712
• Inchi： 1S/C16H15N3S.HI/c17-16(18)20-15-11-19(10-12-6-2-1-3-7-12)14-9-5-4-8-13(14)15;/h1-9,11H,10H2,(H3,17,18);1H
• InChI Key： JHESNSDRXWVBCP-UHFFFAOYSA-N
• SMILES： I.S(C(=N)N)C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Topological Polar Surface Area: 80.1

[(1-benzyl-1H-indol-3-yl)sulfanyl]methanimidamide hydroiodide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)